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Get Quote

The oxindole nucleus is a privileged heterocyclic scaffold, forming the core of numerous natural

alkaloids and synthetic compounds with a vast spectrum of biological activities.[1][2] First

isolated from the plant Uncaria tomentosa, oxindole derivatives have captured the attention of

medicinal chemists for their potential as anti-cancer, anti-HIV, antibacterial, and kinase

inhibitory agents.[1] The inherent reactivity of the oxindole system, particularly at the C3

position and the nitrogen atom of the lactam, allows for extensive chemical modification,

making it a cornerstone in drug discovery programs.[3][4][5]

This guide focuses on a specific, functionalized derivative: 1-Methyl-2-oxoindoline-4-
carbaldehyde. This molecule is of significant interest as a synthetic intermediate. The

presence of three key functional groups—the N-methylated lactam, the electron-rich aromatic

ring, and a reactive aldehyde group at the 4-position—provides orthogonal chemical handles

for building molecular complexity. This allows for the systematic exploration of chemical space

in the development of novel therapeutic agents. This document serves as a technical resource

for researchers, providing a consolidated overview of its chemical properties, a plausible

synthetic pathway, predicted spectral data, reactivity profile, and potential applications.
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PART 1: Core Physicochemical and Spectroscopic
Profile
Precise characterization is the foundation of all chemical research. While comprehensive

experimental data for this specific molecule is not broadly published in peer-reviewed literature,

we can define its core properties and predict its spectral characteristics based on its structure

and data from analogous compounds.

Physicochemical Properties
The fundamental properties of 1-Methyl-2-oxoindoline-4-carbaldehyde are summarized

below.

Property Value Source

CAS Number 1053655-92-7 [6][7][8]

Molecular Formula C₁₀H₉NO₂ [6][9]

Molecular Weight 175.18 g/mol [8]

IUPAC Name
1-Methyl-2-oxo-2,3-dihydro-

1H-indole-4-carbaldehyde
N/A

Appearance
Predicted to be a solid (e.g.,

tan powder or colorless solid)
[10]

Predicted Spectroscopic Data
The following spectral data are predicted based on the analysis of the compound's functional

groups and comparison with published data for structurally similar molecules, such as N-

methylated oxindoles and aromatic aldehydes.[10][11]
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Technique Predicted Key Signals Rationale

¹H NMR

~10.0-10.3 ppm (s, 1H):

Aldehyde proton (-CHO).~7.2-

7.8 ppm (m, 3H): Aromatic

protons.~3.6 ppm (s, 2H):

Methylene protons (-CH₂) at

C3.~3.2-3.3 ppm (s, 3H): N-

Methyl protons (-NCH₃).

The aldehyde proton is

characteristically deshielded.

Aromatic protons will appear in

the typical downfield region.

The C3 methylene protons are

adjacent to a carbonyl group.

The N-methyl group signal is a

sharp singlet.

¹³C NMR

~191-193 ppm: Aldehyde

carbonyl carbon.~175-177

ppm: Lactam carbonyl carbon

(C2).~120-150 ppm: Aromatic

carbons.~35-37 ppm:

Methylene carbon (C3).~26-28

ppm: N-Methyl carbon.

Carbonyl carbons are

significantly downfield. The

aldehyde carbonyl is typically

more deshielded than the

amide carbonyl. The remaining

signals are in expected regions

for the respective functional

groups.[10]

IR Spectroscopy

~1710-1730 cm⁻¹: Strong peak

from the aldehyde C=O

stretch.~1680-1700 cm⁻¹:

Strong peak from the lactam

C=O stretch.~2820 cm⁻¹ &

~2720 cm⁻¹: Two weak bands

characteristic of the aldehyde

C-H stretch (Fermi

doublet).~1600 cm⁻¹: C=C

aromatic stretch.

The two distinct carbonyl

groups are expected to show

separate, strong absorption

bands. The aldehyde C-H

stretch is a key diagnostic

feature.[12][13]

Mass Spectrometry [M]+• at m/z = 175.06

The molecular ion peak

corresponding to the exact

mass of the C₁₀H₉NO₂

formula.

PART 2: Synthesis and Methodologies
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The synthesis of substituted oxindoles is a well-established field in organic chemistry.[14] A

logical and efficient pathway to 1-Methyl-2-oxoindoline-4-carbaldehyde can be designed

based on established methodologies for N-alkylation and formylation of the indole nucleus.

Proposed Synthetic Workflow
A plausible two-step synthetic route starting from commercially available methyl 2-oxoindoline-

4-carboxylate is outlined below. This strategy involves the protection of the lactam nitrogen via

methylation, followed by a reduction and subsequent oxidation to yield the target aldehyde.
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Step 1: N-Methylation

Step 2: Reduction to Alcohol

Step 3: Oxidation to Aldehyde

Methyl 2-oxoindoline-4-carboxylate

Reagents:
- Methyl Iodide (CH₃I)

- Potassium Carbonate (K₂CO₃)
- DMF (Solvent)

Methyl 1-methyl-2-oxoindoline-4-carboxylate

Alkylation at N1

Reagents:
- Lithium Aluminium Hydride (LiAlH₄)

- THF (Solvent)
- 0°C to rt

(4-(Hydroxymethyl)-1-methylindolin-2-one)

Ester Reduction

Reagents:
- Pyridinium Chlorochromate (PCC)

- Dichloromethane (DCM)

1-Methyl-2-oxoindoline-4-carbaldehyde

Mild Oxidation

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 1-Methyl-2-oxoindoline-4-carbaldehyde.
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Detailed Experimental Protocol (Hypothetical)
This protocol is a representative example based on standard organic chemistry

transformations.[15][16] Researchers should perform their own optimizations.

Step 1: Synthesis of Methyl 1-methyl-2-oxoindoline-4-carboxylate

To a solution of methyl 2-oxoindoline-4-carboxylate (1.0 eq) in anhydrous N,N-

Dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.0 eq).

Stir the suspension at room temperature for 20 minutes.

Add methyl iodide (CH₃I, 1.2 eq) dropwise to the mixture.

Allow the reaction to stir at room temperature for 12-16 hours, monitoring by Thin Layer

Chromatography (TLC).

Upon completion, pour the reaction mixture into ice water and extract with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the N-methylated

ester.

Causality: The use of a polar aprotic solvent like DMF facilitates the SN2 reaction. K₂CO₃ is a

mild base sufficient to deprotonate the acidic N-H of the lactam, creating a nucleophile that

readily attacks the methyl iodide.[15]

Step 2: Synthesis of (4-(Hydroxymethyl)-1-methylindolin-2-one)

In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen), suspend

Lithium Aluminium Hydride (LiAlH₄, 1.5 eq) in anhydrous Tetrahydrofuran (THF).

Cool the suspension to 0°C using an ice bath.

Slowly add a solution of methyl 1-methyl-2-oxoindoline-4-carboxylate (1.0 eq) in anhydrous

THF to the LiAlH₄ suspension.
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After the addition is complete, remove the ice bath and stir the reaction at room temperature

for 2-4 hours, monitoring by TLC.

Upon completion, carefully quench the reaction by sequential, dropwise addition of water,

followed by 15% NaOH solution, and then more water.

Filter the resulting aluminum salts through a pad of Celite and wash thoroughly with ethyl

acetate.

Concentrate the filtrate under reduced pressure to obtain the crude alcohol, which can be

used in the next step without further purification.

Causality: LiAlH₄ is a powerful reducing agent capable of reducing the ester to a primary

alcohol. The lactam carbonyl is generally less reactive and remains intact under these

conditions. The Fieser workup (sequential water, base, water) is a standard and safe method

for quenching LiAlH₄ reactions.

Step 3: Synthesis of 1-Methyl-2-oxoindoline-4-carbaldehyde

Dissolve the crude (4-(hydroxymethyl)-1-methylindolin-2-one) (1.0 eq) in anhydrous

dichloromethane (DCM).

Add Pyridinium Chlorochromate (PCC, 1.5 eq) in one portion.

Stir the mixture at room temperature for 2-3 hours. The reaction progress can be monitored

by TLC.

Upon completion, dilute the reaction mixture with DCM and filter through a short plug of silica

gel to remove the chromium salts.

Concentrate the filtrate under reduced pressure.

Purify the resulting crude product by flash column chromatography on silica gel to afford the

final product, 1-Methyl-2-oxoindoline-4-carbaldehyde.

Causality: PCC is a mild oxidizing agent that reliably converts primary alcohols to aldehydes

without over-oxidation to carboxylic acids, which is a critical requirement for this synthesis.[16]
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PART 3: Reactivity and Synthetic Potential
The synthetic utility of 1-Methyl-2-oxoindoline-4-carbaldehyde stems from the distinct

reactivity of its functional groups.

Caption: Key reaction pathways involving the aldehyde group.

Reactions at the Aldehyde Group: This is the most reactive site for transformations.

Condensation Reactions: It can readily undergo Knoevenagel, Aldol, and similar

condensation reactions with active methylene compounds or ketones to form α,β-

unsaturated systems.[3][4]

Reductive Amination: It is an excellent substrate for reductive amination with primary or

secondary amines to introduce diverse amine-containing side chains.

Wittig Reaction: The Wittig reaction can be used to convert the aldehyde into an alkene,

providing a scaffold for further functionalization.

Oxidation/Reduction: The aldehyde can be easily oxidized to the corresponding carboxylic

acid or reduced to the primary alcohol, offering further avenues for derivatization.

Reactions at the C3 Methylene Position: The protons on the C3 carbon are acidic and can be

deprotonated with a strong base. This allows for alkylation or acylation at this position, a

common strategy in the synthesis of spiro-oxindoles and other complex derivatives.[17][18]

Electrophilic Aromatic Substitution: The aromatic ring is activated by the N-methyl group and

the fused lactam. It can undergo electrophilic substitution reactions, such as nitration or

halogenation, primarily at the 5- and 7-positions.

PART 4: Applications in Drug Discovery and
Research
While specific biological activities for 1-Methyl-2-oxoindoline-4-carbaldehyde are not

extensively documented, its value lies in its role as a versatile building block for creating

libraries of more complex molecules for biological screening. The broader oxindole class has

shown significant promise in several therapeutic areas.[1][2]
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Kinase Inhibitors: Many successful kinase inhibitors, such as Sunitinib, feature an oxindole

core.[1][2] The aldehyde group of this compound can be used to build side chains that target

the ATP-binding pocket of various kinases.

Anticancer Agents: Spiro-oxindoles, which can be synthesized from oxindole precursors, are

a prominent class of p53-MDM2 inhibitors, representing a key strategy in cancer therapy.[17]

Antimicrobial and Antiviral Research: The oxindole scaffold is present in compounds with

demonstrated antibacterial, antifungal, and anti-HIV activities.[1][5][19] This intermediate

provides a platform for synthesizing novel analogs to combat infectious diseases.

PART 5: Safety and Handling
As a fine chemical, 1-Methyl-2-oxoindoline-4-carbaldehyde should be handled with

appropriate care in a laboratory setting.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves (e.g., nitrile) when handling the compound.[20][21]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[20][22] Avoid contact with skin and eyes. Minimize dust generation.

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[20][23]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[20][24]

First Aid:

Eyes: In case of contact, immediately flush with plenty of water for at least 15 minutes and

seek medical attention.[21]

Skin: In case of contact, wash off immediately with soap and plenty of water.[21]

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[20]
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Ingestion: Do NOT induce vomiting. Seek immediate medical assistance.[20]
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